Cas no 14561-93-4 (2-Propenoic acid,3-(2-chlorophenyl)-2-cyano-, ethyl ester)

• Product Name: 2-Propenoic acid,3-(2-chlorophenyl)-2-cyano-, ethyl ester
• CAS No: 14561-93-4
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 164633
• PubChem ID: 641313
• Update Time: 2025-04-19

2-Propenoic acid,3-(2-chlorophenyl)-2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-chlorophenyl)-2-cyano-, ethyl ester
• ethyl (Z)-3-(2-chlorophenyl)-2-cyanoprop-2-enoate
• ETHYL 3-(2-CHLOROPHENYL)-2-NITRILOPROP-2-ENOATE
• (2-Chlor-benzyliden)-cyanessigsaeure-aethylester
• < 1> -Naphthylmethyliden-malonsaeure-aethylester-nitril
• < 2,4-Dichlor-benzyliden> -cyanessigsaeure-aethylester
• 2-< 2,4-Dichlor-benzyliden> -cyan-essigsaeure-aethylester
• 2-Cyan-2-methyl-buttersaeure-aethylester
• 2-Cyan-3-[1]naphthyl-acrylsaeure-aethylester
• Butanoic acid, 2-cyano-2-meth
• ethyl 3-(2-chlorophenyl)-2-cyanoacrylate
• Methylaethylcyanessigsaeure-aethylester
• AKOS USSH-4110289
• RARECHEM AK ML 0353
• ETHYL 2-CHLORO-ALPHA-CYANOCINNAMATE
• MFCD00114502
• 14561-93-4
• NSC637305
• ACRYLIC ACID, 3-(o-CHLOROPHENYL)-2-CYANO-, ETHYL ESTER
• MS-11426
• SCHEMBL10796291
• ethyl (2E)-3-(2-chlorophenyl)-2-cyanoacrylate
• NSC 172308
• beta-o-Chlorophenyl-alpha-cyanoacrylic acid, ethyl ester
• (E)-ethyl 2-cyano-3-(o-chlorophenyl)-2-propenoate
• ethyl (E)-3-(2-chlorophenyl)-2-cyano-prop-2-enoate
• ethyl (2E)-3-(2-chlorophenyl)-2-cyano-2-propenoate
• AZFSDKAHBOTEAG-JXMROGBWSA-N
• InChI=1/C12H10ClNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-7H,2H2,1H3/b10-7
• 2-propenoic acid, 3-(2-chlorophenyl)-2-cyano-, ethyl ester, (2E)-
• 24393-43-9
• AKOS003676470
• CCG-250546
• ethyl (2E)-3-(2-chlorophenyl)-2-cyanoprop-2-enoate
• ethyl (E)-3-(2-chlorophenyl)-2-cyanoprop-2-enoate
• NSC-637305

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-7H,2H2,1H3/b10-7+
• InChI Key： AZFSDKAHBOTEAG-JXMROGBWSA-N
• SMILES： ClC1C=CC=CC=1/C=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 235.0401
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 2.81008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters